Cas no 204776-86-3 (Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)-)

• Product Name: Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)-
• CAS No: 204776-86-3
• MF: C₁₃H₁₁BF₂O₂
• MW: 248.033050775528
• CID: 3896141
• PubChem ID: 86192809
• Update Time: 2025-05-24

Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)-
• (2,5-Difluoro-4'-methyl-[1,1'-biphenyl]-4-yl)boronic acid
• 204776-86-3

• Inchi： 1S/C13H11BF2O2/c1-8-2-4-9(5-3-8)10-6-13(16)11(14(17)18)7-12(10)15/h2-7,17-18H,1H3
• InChI Key： KUJFIZVBMWNUPV-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C(F)=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.0820161Da
• Monoisotopic Mass: 248.0820161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)-

Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- (CAS No. 204776-86-3): A Comprehensive Overview

Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- (CAS No. 204776-86-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, commonly referred to as 2,5-difluoro-4'-methylbiphenyl-4-boronic acid, is characterized by its unique structural features and reactivity, making it an essential building block in various chemical reactions and synthetic pathways.

The molecular structure of Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- consists of a biphenyl core with two fluorine atoms and a methyl group substituents. The presence of the boronic acid functional group imparts unique chemical properties to the molecule, enabling its use in Suzuki-Miyaura coupling reactions and other palladium-catalyzed cross-coupling processes. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and materials with advanced functionalities.

Recent research has highlighted the importance of 2,5-difluoro-4'-methylbiphenyl-4-boronic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this boronic acid derivative can be effectively utilized in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The ability to introduce fluorine atoms and methyl groups into the molecular structure enhances the pharmacological properties of the final compounds, such as improved solubility and metabolic stability.

In addition to its applications in drug discovery, Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- has been explored for its potential in materials science. Researchers at the University of California have reported the use of this compound in the synthesis of novel polymers with enhanced mechanical and thermal properties. The incorporation of boronic acid moieties into polymer chains can lead to materials with tunable properties, making them suitable for a wide range of applications, from biomedical devices to advanced coatings.

The synthetic accessibility of 2,5-difluoro-4'-methylbiphenyl-4-boronic acid is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the reaction of 2,5-difluoro-4'-methylbiphenyl with borane-tetrahydrofuran complex followed by hydrolysis to yield the desired boronic acid. This synthetic pathway is not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry.

The safety and handling of Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- are crucial considerations for researchers and industrial practitioners. While this compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to prevent exposure and ensure safe storage conditions. Proper personal protective equipment (PPE) should be worn at all times when working with this compound.

In conclusion, Boronic acid, (2,5-difluoro-4'-methyl[1,1'-biphenyl]-4-yl)- (CAS No. 204776-86-3) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop new therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.